Methyl 3-formyl-4-isopropoxy-benzoate

• IUPAC Name: methyl 3-formyl-4-propan-2-yloxybenzoate
• InChI: InChI=1S/C12H14O4/c1-8(2)16-11-5-4-9(12(14)15-3)6-10(11)7-13/h4-8H,1-3H3
• InChI Key: VKNPPKVOVCHTKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C(=O)OC)C=O
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol

Description

Methyl 3-formyl-4-isopropoxy-benzoate (M3F4IPB) is an organic compound with a molecular formula of C11H14O4. It is a colorless solid with a melting point of 82-83 °C. M3F4IPB is used in various scientific and industrial applications, including synthesis, pharmaceuticals, and biochemistry. In particular, it has been used as a reagent in the synthesis of various compounds and as a starting material in the synthesis of pharmaceuticals.

Scientific Research Applications

Antifungal Properties

• Methyl 3-formyl-4-isopropoxy-benzoate exhibits antifungal activity. Researchers have investigated its potential as an antifungal agent against various fungal pathogens. .

Synthetic Versatility

• Methyl 3-formyl-4-isopropoxy-benzoate serves as a versatile substrate in organic synthesis. .

Pharmaceutical Precursor

• As an active scaffold, this compound is an excellent precursor for designing new bioactive molecules. .

Synthesis routes and methods I

Procedure details

To a mixture of methyl 3-formyl-4-hydroxy-benzoate (10.0 g, 55.5 mmol), potassium carbonate (30.7 g, 222.0 mmol) and N,N-dimethylformamide (62.5 mL) was added 2-iodopropane (18.9 g, 11.1 mL, 111.0 mmol) and the reaction mixture was heated at 60° C. for 18 hours. The reaction mixture was filtered, the filtrate was concentrated in vacuo to give a residue which was dissolved in ethyl acetate (150 mL) and washed sequentially with water (3×75 mL) and brine solution (1×75 mL). The layers were separated and the organic layer was dried over sodium sulfate, filtered and concentrated in vacuo to yield methyl 3-formyl-4-isopropoxy-benzoate (12.2 g, 99%) as a yellow viscous liquid. ESI-MS m/z calc. 222.2. found 223.3 (M+1)+; Retention time: 1.51 minutes (3 min run). 1H NMR (400 MHz, DMSO) δ 10.35 (s, 1H), 8.23 (d, J=2.3 Hz, 1H), 8.17 (dd, J=8.8, 2.3 Hz, 1H), 7.39 (d, J=8.9 Hz, 1H), 4.98-4.83 (m, 1H), 3.85 (s, 3H), 1.38 (d, J=6.0 Hz, 6H).

Synthesis routes and methods II

Procedure details

To methyl 3-formyl-4-hydroxy-benzoate (10.0 g, 55.5 mmol), potassium carbonate (30.7 g, 222 mmol) and DMF (63 mL) was added 2-iodopropane (11.1 mL, 111 mmol). The mixture was heated at 60° C. for 18 hours. The mixture was filtered using ethyl acetate (200 mL) and the solvent was evaporated under reduced pressure. The residue was dissolved in ethyl acetate (150 mL) and was washed with water (3×75 mL) and a saturated aqueous solution of sodium chloride (1×75 mL). The organic layer was dried over sodium sulfate, filtered and the solvent was evaporated under reduced pressure to yield methyl 3-formyl-4-isopropoxy-benzoate (98%) as a yellow viscous liquid. ESI-MS m/z calc. 222.2, found 223.3 (M+1)+; Retention time: 1.51 minutes (3 min run). 1H NMR (400 MHz, DMSO) δ 10.35 (s, 1H), 8.23 (d, J=2.3 Hz, 1H), 8.17 (dd, J=8.8, 2.3 Hz, 1H), 7.39 (d, J=8.9 Hz, 1H), 4.98-4.83 (m, 1H), 3.85 (s, 3H), 1.38 (d, J=6.0 Hz, 6H).